Cas no 179248-78-3 (Benzene, 1-nitro-4-(phenylmethoxy)-2-(trifluoromethyl)-)

• Product Name: Benzene, 1-nitro-4-(phenylmethoxy)-2-(trifluoromethyl)-
• CAS No: 179248-78-3
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 1368931
• PubChem ID: 53702317
• Update Time: 2025-04-20

Benzene, 1-nitro-4-(phenylmethoxy)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-4-(phenylmethoxy)-2-(trifluoromethyl)-
• SCHEMBL8808389
• BUTRFGVPQBOTEN-UHFFFAOYSA-N
• BS-31318
• 1-nitro-4-phenylmethoxy-2-(trifluoromethyl)benzene
• 4-(BENZYLOXY)-1-NITRO-2-(TRIFLUOROMETHYL)BENZENE
• 179248-78-3

• Inchi： 1S/C14H10F3NO3/c15-14(16,17)12-8-11(6-7-13(12)18(19)20)21-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： BUTRFGVPQBOTEN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1[N+](=O)[O-])OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 297.0613
• Monoisotopic Mass: 297.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37